Cas no 82559-00-0 (Benzamide, N-[3-(1-ethyl-1-methylpentyl)-5-isoxazolyl]-2,6-dimethoxy-)

• Product name: Benzamide, N-[3-(1-ethyl-1-methylpentyl)-5-isoxazolyl]-2,6-dimethoxy-
• CAS No: 82559-00-0
• MF: C₂₀H₂₈N₂O₄
• MW: 360.447325706482
• CID: 689298
• PubChem ID: 13234300

Benzamide, N-[3-(1-ethyl-1-methylpentyl)-5-isoxazolyl]-2,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[3-(1-ethyl-1-methylpentyl)-5-isoxazolyl]-2,6-dimethoxy-
• 2,6-dimethoxy-N-[3-(3-methylheptan-3-yl)-1,2-oxazol-5-yl]benzamide
• 82559-00-0
• 2,6-dimethoxy-N-(3-(3-methylheptan-3-yl)isoxazol-5-yl)benzamide
• SCHEMBL9712835
• DTXSID10530686

• Inchi： InChI=1S/C20H28N2O4/c1-6-8-12-20(3,7-2)16-13-17(26-22-16)21-19(23)18-14(24-4)10-9-11-15(18)25-5/h9-11,13H,6-8,12H2,1-5H3,(H,21,23)
• InChI Key： ZIOODIQBPHTOIE-UHFFFAOYSA-N
• SMILES： CCCCC(C)(CC)C1=NOC(=C1)NC(=O)C2=C(C=CC=C2OC)OC

Computed Properties

• Exact Mass: 360.20490738g/mol
• Monoisotopic Mass: 360.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 73.6Ų